Cas no 2680832-05-5 (methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate)
methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2680832-05-5
- EN300-28287609
- methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate
- methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate
-
- Inchi: 1S/C11H14ClN3O4/c1-11(2,3)19-10(17)15-7-5-6(8(16)18-4)13-9(12)14-7/h5H,1-4H3,(H,13,14,15,17)
- InChI Key: RKLNWEDHDTXFSU-UHFFFAOYSA-N
- SMILES: ClC1=NC(C(=O)OC)=CC(=N1)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 287.0672836g/mol
- Monoisotopic Mass: 287.0672836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 90.4Ų
methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28287609-0.05g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 0.05g |
$563.0 | 2023-09-08 | ||
| Enamine | EN300-28287609-0.1g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 0.1g |
$591.0 | 2023-09-08 | ||
| Enamine | EN300-28287609-0.25g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 0.25g |
$617.0 | 2023-09-08 | ||
| Enamine | EN300-28287609-0.5g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 0.5g |
$645.0 | 2023-09-08 | ||
| Enamine | EN300-28287609-1.0g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 1g |
$671.0 | 2023-05-24 | ||
| Enamine | EN300-28287609-2.5g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 2.5g |
$1315.0 | 2023-09-08 | ||
| Enamine | EN300-28287609-5.0g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 5g |
$1945.0 | 2023-05-24 | ||
| Enamine | EN300-28287609-10.0g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 10g |
$2884.0 | 2023-05-24 | ||
| Enamine | EN300-28287609-1g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 1g |
$671.0 | 2023-09-08 | ||
| Enamine | EN300-28287609-5g |
methyl 6-{[(tert-butoxy)carbonyl]amino}-2-chloropyrimidine-4-carboxylate |
2680832-05-5 | 5g |
$1945.0 | 2023-09-08 |
methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate
Methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate (CAS No. 2680832-05-5): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate, identified by its CAS number 2680832-05-5, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, featuring a complex structure with both protective and reactive functional groups, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.
The molecular structure of methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate encompasses several key features that make it particularly useful in synthetic chemistry. The presence of a chloropyrimidine core provides a versatile platform for further functionalization, while the tert-butoxy carbonyl (Boc) group serves as an effective protecting group for amino functionalities. This dual functionality allows for precise control during multi-step syntheses, enabling chemists to construct intricate molecular architectures with high efficiency.
In recent years, the demand for advanced intermediates like methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate has surged, driven by the increasing complexity of pharmaceutical molecules. The compound's ability to serve as a precursor for various bioactive compounds has made it indispensable in drug discovery pipelines. For instance, it has been widely employed in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.
One of the most compelling applications of methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate is in the development of targeted therapies. Researchers have leveraged its structural features to create molecules that selectively interact with specific biological targets. A notable example comes from studies on tyrosine kinase inhibitors (TKIs), where this intermediate has been used to develop compounds with enhanced potency and reduced side effects. The Boc group ensures that reactive amines remain protected until the final stages of synthesis, minimizing unwanted side reactions and improving overall yield.
The compound's utility extends beyond oncology; it has also been explored in the treatment of infectious diseases. Recent studies have demonstrated its role in synthesizing antiviral agents, particularly those targeting RNA-dependent RNA polymerases. By modifying the chloropyrimidine core, researchers have been able to develop inhibitors that disrupt viral replication cycles effectively. This underscores the versatility of methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate as a building block for diverse therapeutic applications.
The synthesis of methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate itself is a testament to modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have been employed to achieve high yields and purity levels. These innovations not only streamline the production process but also enhance scalability, making the compound more accessible for industrial applications. The ability to produce this intermediate efficiently is crucial for meeting the growing demand from pharmaceutical companies worldwide.
In addition to its synthetic advantages, methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate has shown promise in material science applications. Researchers are exploring its potential use in designing novel polymers and coatings with enhanced durability and functionality. The compound's ability to undergo controlled polymerization reactions opens up new avenues for creating advanced materials with tailored properties. This interdisciplinary approach highlights the broad utility of this chemical intermediate beyond traditional pharmaceuticals.
The future prospects for methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate are vast and exciting. As computational chemistry advances, researchers will be able to predict and optimize its reactivity more accurately, leading to even more efficient synthetic routes. Furthermore, collaborations between academia and industry will drive innovation, ensuring that this intermediate remains at the forefront of pharmaceutical development. The compound's adaptability and versatility make it a cornerstone in modern drug discovery.
In conclusion, methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate (CAS No. 2680832-05-5) represents a critical component in contemporary pharmaceutical synthesis. Its unique structural features and broad applicability have positioned it as a key intermediate in developing life-saving therapeutics. As research continues to uncover new uses and refine synthetic methodologies, this compound will undoubtedly play an increasingly vital role in addressing global health challenges.
2680832-05-5 (methyl 6-{(tert-butoxy)carbonylamino}-2-chloropyrimidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)